BE“GH@ Methodological & Application

Check Availability & Pricing

safe handling and storage procedures for 4'-
Amino-N-methylacetanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871

Application Notes and Protocols for 4'-Amino-N-
methylacetanilide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 4'-Amino-N-methylacetanilide (CAS No. 119-63-1). The information is intended to
guide laboratory personnel in minimizing risks and establishing safe work practices when
handling this chemical.

Chemical and Physical Properties

4'-Amino-N-methylacetanilide is a chemical intermediate used in the synthesis of various
compounds, including dyes and pharmaceuticals.[1][2][3] It is also utilized as a model
micropollutant in studies on the elimination of organic compounds from municipal wastewater.
[1][4] Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 119-63-1 [5]

Molecular Formula CoH12N20 [2][5]

Molecular Weight 164.2 g/mol [2][5]
Dark Grey to Dark Beige

Appearance _ [1]
Solid/Powder

] ] 70 °C or 91 °C (Values from

Melting Point ) [11[5]
different sources vary)

Boiling Point 323.14£25.0 °C (Predicted) [1]

Density 1.145+0.06 g/cm3 (Predicted) [1]

B Slightly soluble in Chloroform
Solubility [1]

and Methanol

Safety and Hazard Information

4'-Amino-N-methylacetanilide is classified as a hazardous substance. It is harmful if

swallowed and can cause skin, eye, and respiratory irritation.[1]

GHS Hazard Classification
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
4 | Warning
Oral swallowed
Skin
) o ) H315: Causes
Corrosion/Irritatio 2 | Warning S
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A | Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity — H335: May
Single Exposure 3 | Warning cause respiratory
(Respiratory tract irritation
irritation)

Toxicological Data

Specific quantitative toxicological data, such as LD50 values for 4'-Amino-N-
methylacetanilide, are not readily available in the searched literature. However, for the
structurally related compound 4'-Methylacetanilide (CAS 103-89-9), the following data has
been reported:

Route Species LD50 Reference
Oral Rat 2640 mg/kg [6]
Oral Mouse 980 mg/kg [6]

Disclaimer: This data is for a related compound and should be used for general informational
purposes only. The toxicological properties of 4'-Amino-N-methylacetanilide may differ.

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is essential when working with 4'-Amino-N-
methylacetanilide to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling this compound.
The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing
to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or the potential for dust formation, a
NIOSH-approved respirator should be worn.

Engineering Controls

» Ventilation: Work with 4'-Amino-N-methylacetanilide should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

o Eyewash Stations and Safety Showers: These should be readily accessible in the immediate
work area.

Storage Procedures

Proper storage is crucial to maintain the stability of 4'-Amino-N-methylacetanilide and
prevent accidental release.

o Container: Keep the container tightly closed.

e Environment: Store in a cool, dry, and well-ventilated area.[1] Some sources recommend
refrigeration.[1]

» Incompatible Materials: Avoid storage with strong oxidizing agents.
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o Labeling: Ensure the container is clearly and accurately labeled with the chemical name and
associated hazards.

Experimental Protocols

While specific, detailed experimental protocols for 4'-Amino-N-methylacetanilide are not
widely published, its role as a chemical intermediate suggests its use in various organic
synthesis reactions. The following is a representative, generalized protocol for an acylation
reaction where it might be used as a nucleophile. This is an illustrative example and must be
adapted and optimized for any specific research application.

General Protocol for N-Acylation

e Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir
bar and a nitrogen inlet.

o Reagent Addition: Add 4'-Amino-N-methylacetanilide (1 equivalent) to the flask, followed
by an appropriate anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

o Base Addition: Add a suitable base (e.qg., triethylamine, pyridine; 1.1-1.5 equivalents) to the
suspension and stir until the starting material is fully dissolved.

o Acylating Agent Addition: Cool the reaction mixture in an ice bath. Slowly add the acylating
agent (e.g., an acid chloride or anhydride; 1.0-1.2 equivalents) dropwise.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the required
time. Monitor the progress of the reaction using an appropriate technique (e.g., Thin Layer
Chromatography).

o Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution
of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
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chromatography or recrystallization.

Spill and Waste Disposal
Spill Response

o Small Spills: In case of a small spill, and if it is safe to do so, wear appropriate PPE, absorb
the spill with an inert material (e.g., vermiculite, sand), and place it in a sealed container for
disposal.

o Large Spills: For large spills, evacuate the area and contact the appropriate emergency
response team.

Waste Disposal

o Dispose of waste 4'-Amino-N-methylacetanilide and any contaminated materials in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Workflow Diagrams

The following diagrams illustrate the key workflows for the safe handling and storage of 4'-
Amino-N-methylacetanilide.
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Caption: Safe Handling Workflow for 4'-Amino-N-methylacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 4'-Amino-N-
methylacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086871#safe-handling-and-storage-procedures-for-4-
amino-n-methylacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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